Methyl 7-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carboxylate

• IUPAC Name: methyl 7-chloro-4-oxopyrido[1,2-a]pyrimidine-2-carboxylate
• InChI: InChI=1S/C10H7ClN2O3/c1-16-10(15)7-4-9(14)13-5-6(11)2-3-8(13)12-7/h2-5H,1H3
• InChI Key: INQUFYTXYVXXAB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=O)N2C=C(C=CC2=N1)Cl
• Molecular Formula: C10H7ClN2O3
• Molecular Weight: 238.63 g/mol

Description

Methyl 7-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carboxylate is a useful research compound. Its molecular formula is C10H7ClN2O3 and its molecular weight is 238.63 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Biginelli Compounds : This chemical is used in the synthesis of Biginelli compounds, which play a crucial role in various chemical reactions (Kappe & Roschger, 1989).

• Creation of Pyrido[2,3-d]pyrimidine and Pyrimidino[4,5-d][1,3]oxazine Derivatives : It is instrumental in synthesizing new derivatives of pyrido[2,3-d]pyrimidine and pyrimidino[4,5-d][1,3]oxazine, contributing to the development of complex molecular structures (Komkov et al., 2021).

• Synthesis of Pyrido[4,3′′4′,5′′]thieno[2,1-b][1,3,4]thiadiazine Derivatives

  : This compound aids in synthesizing new Pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives, showcasing its utility in creating complex chemical structures (Ahmed, 2002).

• Development of 7-Substituted Pyrazolo[1,5-a]pyrimidine-3-carboxamides : It is used in the synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides, indicating its role in producing varied molecular frameworks (Drev et al., 2014).

• Study of Nitrogen Bridgehead Compounds : This chemical plays a role in the study of nitrogen bridgehead compounds, highlighting its importance in researching specific molecular structures (Hermecz et al., 1991).

• Synthesis of Pyrido[1,2-a]thieno[3,4-d]pyrimidine : It is used in synthesizing 10-Oxo-10H-pyrido[1,2-a]thieno[3,4-d]pyrimidine, further underscoring its utility in chemical synthesis (Connor et al., 1982).

• Antiallergic Activity Enhancement : This compound enhances the antiallergic activity of compounds in the rat reaginic passive cutaneous anaphylaxis test, suggesting its potential in medical applications (Hermecz et al., 1983).

• Synthesis of Thiazole Carboxylates : It is used in the synthesis of (4-oxo-4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, indicating its role in creating complex thiazole derivatives (Žugelj et al., 2009).

• Production of Complex Pyrido Derivatives : This compound is a useful reagent for synthesizing complex pyrido derivatives, demonstrating its versatility in chemical synthesis (Ahmed, 2003).

• Intermediate for HIV-1 Integrase Inhibitors : It serves as a late-stage intermediate for a new class of HIV-1 integrase inhibitors, showcasing its potential in pharmaceutical research (Kinzel et al., 2007).

• Alkylation and Decomposition in Alkaline Solutions : This chemical undergoes alkylation and decomposition in alkaline solutions to yield 2-alkylaminopyridines, highlighting its reactivity and transformation capabilities (Landquist, 1971).

• Diuretic Properties : Methyl 7-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carboxylate has diuretic properties, indicating its potential use in medical treatments (Ukrainets et al., 2008).

• Enhancement of Analgesic Properties : Methylation of position 8 in the pyridine moiety of this compound enhances its analgesic properties, underlining its significance in pain management (Ukrainets et al., 2015).

• Interaction with DNA : The compound might interact with calf thymus DNA (ctDNA) by a groove mode of binding via hydrogen bonds, suggesting its potential in molecular biology research (Zhang et al., 2013).

• Precursors in Organic Transformation and Medicinal Chemistry : Pyridopyrimidinone derivatives, including this compound, are important precursors in organic transformation and medicinal chemistry, emphasizing its relevance in drug development (Shaik et al., 2021).